Cas no 57130-91-3 (Bis(5-acetyl-8-hydroxyquinolinium) sulphate)
57130-91-3 structure
Product Name:Bis(5-acetyl-8-hydroxyquinolinium) sulphate
CAS No:57130-91-3
MF:C22H20N2O8S
MW:472.467804908752
CID:373771
PubChem ID:171569
Update Time:2025-04-19
Bis(5-acetyl-8-hydroxyquinolinium) sulphate Chemical and Physical Properties
Names and Identifiers
-
- Bis(5-acetyl-8-hydroxyquinolinium) sulphate
- 1-(8-hydroxyquinolin-5-yl)ethanone,sulfuric acid
- 1-(8-hydroxyquinolin-5-yl)ethanone sulfate (2:1)
- Quinacetol
- Quinacetol [ISO]
- ETHANONE, 1-(8-HYDROXY-5-QUINOLINYL)-, SULFATE (2:1)
- RISOTER
- UNII-9YSE0U52IW
- C18944
- 1-(8-hydroxyquinolin-5-yl)ethanone;sulfuric acid
- 57130-91-3
- SCHEMBL164129
- CHEBI:82085
- 9YSE0U52IW
- Q27273390
- Quinacetol sulfate
- EINECS 260-579-2
-
- Inchi: 1S/2C11H9NO2.H2O4S/c2*1-7(13)8-4-5-10(14)11-9(8)3-2-6-12-11;1-5(2,3)4/h2*2-6,14H,1H3;(H2,1,2,3,4)
- InChI Key: CDEWHBGYSWJUFP-UHFFFAOYSA-N
- SMILES: S(=O)(=O)(O)O.OC1=CC=C(C(C)=O)C2=CC=CN=C21.OC1=CC=C(C(C)=O)C2=CC=CN=C21
Computed Properties
- Exact Mass: 472.0941
- Monoisotopic Mass: 472.094
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 33
- Rotatable Bond Count: 2
- Complexity: 311
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 183A^2
Experimental Properties
- Boiling Point: 416.5°Cat760mmHg
- Flash Point: 205.7°C
- PSA: 183.14
Bis(5-acetyl-8-hydroxyquinolinium) sulphate Related Literature
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
57130-91-3 (Bis(5-acetyl-8-hydroxyquinolinium) sulphate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk